Cas no 172903-30-9 (Propanenitrile,3-[bis(cyanomethyl)amino]-)

• Product Name: Propanenitrile,3-[bis(cyanomethyl)amino]-
• CAS No: 172903-30-9
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 111545
• PubChem ID: 11815934
• Update Time: 2025-04-18

Propanenitrile,3-[bis(cyanomethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[bis(cyanomethyl)amino]-
• Propanenitrile,3-[bis(cyanomethyl)amino]-(9CI)
• 172903-30-9
• 3-[bis(cyanomethyl)amino]propanenitrile
• AKOS000192514

• Inchi： 1S/C7H8N4/c8-2-1-5-11(6-3-9)7-4-10/h1,5-7H2
• InChI Key： QZRVGTHLDCVTEM-UHFFFAOYSA-N
• SMILES： N(CC#N)(CC#N)CCC#N

Computed Properties

• Exact Mass: 148.07504
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.61